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Compound of Interest

Compound Name:
2-((p-

Aminophenyl)sulphonyl)ethanol

Cat. No.: B1266255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 2-((p-Aminophenyl)sulphonyl)ethanol. This compound is a key intermediate in

the synthesis of various organic molecules, particularly vinyl sulfone reactive dyes.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 2-((p-
Aminophenyl)sulphonyl)ethanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1266255?utm_src=pdf-interest
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₈H₁₁NO₃S [1]

Molecular Weight 201.24 g/mol [2]

CAS Number 5246-58-2 [3]

Appearance Not specified, likely a solid

Melting Point 210-213 °C (decomposes) [2]

Boiling Point 469.2 ± 45.0 °C (Predicted) [2]

Density 1.364 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in water, insoluble in

ethanol, ether, and benzene.

Soluble in alkali solutions (e.g.,

sodium hydroxide, sodium

carbonate).

pKa 13.83 ± 0.10 (Predicted) [2]

Safety, Handling, and Storage
Proper handling and storage of 2-((p-Aminophenyl)sulphonyl)ethanol are crucial to ensure

laboratory safety and maintain the integrity of the compound.

Hazard Identification
This compound may be harmful if swallowed, cause skin irritation, serious eye irritation, and

may cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to safety involves the use of appropriate personal protective

equipment.
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PPE Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If dust is generated, a NIOSH-approved

respirator may be necessary.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Storage
Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Experimental Protocols
The primary application of 2-((p-Aminophenyl)sulphonyl)ethanol is as a precursor in the

synthesis of its hydrogen sulfate ester, a key intermediate for vinyl sulfone reactive dyes.

Synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol
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The synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol can be achieved through a multi-step

process starting from acetanilide.[4]

Workflow for the Synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol
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Figure 1: General workflow for the synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1266255?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Sulfochlorination of Acetanilide:

In a suitable reactor, charge chlorosulfonic acid.

Slowly add acetanilide while maintaining the temperature below 35°C with cooling.[4]

Add thionyl chloride and heat the mixture to 60-65°C for several hours.[4]

Cool the reaction mixture and pour it onto ice to precipitate the product.

Filter the precipitate (p-acetamidobenzenesulfonyl chloride) and wash with cold water.

Reduction to Sodium p-acetamidobenzenesulfinate:

Prepare a solution of sodium sulfite in water.

Add the wet p-acetamidobenzenesulfonyl chloride to the sodium sulfite solution.

Maintain the pH at 7.5 by adding a sodium hydroxide solution at around 40°C.[4]

After the reaction is complete, the product, sodium p-acetamidobenzenesulfinate, will be in

the aqueous solution.

Saponification to Sodium p-aminobenzenesulfinate:

Add sodium hydroxide to the solution of sodium p-acetamidobenzenesulfinate.

Heat the mixture to induce saponification of the acetyl group.

The resulting product is sodium p-aminobenzenesulfinate.

Ethoxylation to 2-((p-Aminophenyl)sulphonyl)ethanol:

React the sodium p-aminobenzenesulfinate with ethylene oxide under controlled

temperature and pressure.
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This reaction introduces the 2-hydroxyethylsulfonyl group to form 2-((p-
Aminophenyl)sulphonyl)ethanol.

Purification:

The crude product may be purified by recrystallization from a suitable solvent. The choice

of solvent will depend on the impurities present.

Application in Reactive Dye Synthesis: Sulfation
A primary application of 2-((p-Aminophenyl)sulphonyl)ethanol is its conversion to 2-((p-

Aminophenyl)sulphonyl)ethyl hydrogen sulfate, the active intermediate for vinyl sulfone dyes.

Workflow for the Sulfation of 2-((p-Aminophenyl)sulphonyl)ethanol

2-((p-Aminophenyl)sulphonyl)ethanol

Sulfation
(e.g., Oleum)

2-((p-Aminophenyl)sulphonyl)ethyl
hydrogen sulfate

Click to download full resolution via product page

Figure 2: Workflow for the sulfation of 2-((p-Aminophenyl)sulphonyl)ethanol.

Protocol:

Sulfation:

Carefully add 2-((p-Aminophenyl)sulphonyl)ethanol to oleum (fuming sulfuric acid) or

concentrated sulfuric acid under controlled temperature conditions.
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The reaction is highly exothermic and requires careful monitoring and cooling.

The reaction mixture is stirred until the sulfation is complete.

Isolation:

The product, 2-((p-Aminophenyl)sulphonyl)ethyl hydrogen sulfate, can be isolated by

carefully pouring the reaction mixture onto ice, followed by filtration.

Application in Bifunctional Reactive Dyes
2-((p-Aminophenyl)sulphonyl)ethanol can be incorporated into bifunctional reactive dyes,

which often contain a triazine ring system.

Logical Relationship in Bifunctional Dye Synthesis
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Figure 3: Logical relationship in the synthesis of a bifunctional reactive dye.

Protocol Outline:
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First Condensation: React cyanuric chloride with an aromatic amine containing a

chromophoric group in an aqueous medium at low temperature (0-5°C) while maintaining a

neutral pH.

Second Condensation: Add 2-((p-Aminophenyl)sulphonyl)ethanol to the reaction mixture.

The temperature is typically raised slightly (e.g., to 20-30°C), and the pH is adjusted to be

weakly acidic to neutral to facilitate the second nucleophilic substitution on the triazine ring.

Sulfation (if not already performed): The resulting intermediate can then be sulfated as

described in Protocol 3.2 to introduce the vinyl sulfone precursor group.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing 2-((p-
Aminophenyl)sulphonyl)ethanol and its derivatives.

Typical HPLC Conditions:

Parameter Condition

Column
Reverse-phase C18 column (e.g., Newcrom R1)

[5]

Mobile Phase

A gradient or isocratic mixture of acetonitrile and

water with an acidic modifier (e.g., phosphoric

acid or formic acid for MS compatibility).[5]

Detection
UV detector at a suitable wavelength (e.g., 254

nm).

Flow Rate Typically 1.0 mL/min.

Temperature Ambient or controlled (e.g., 30°C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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